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Compound Name: 8-Hydroxyquinolinolato-lithium

Cat. No.: B049599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 8-
hydroxyquinolinolato-lithium (Liq) as an interlayer in inverted perovskite solar cells (PSCs).

The inclusion of a Liq buffer layer at the interface between the electron transport layer (ETL)

and the metal electrode has been shown to enhance device efficiency and stability.

Introduction
Perovskite solar cells have emerged as a highly promising photovoltaic technology due to their

high power conversion efficiencies (PCE) and low fabrication costs.[1] In inverted PSC

architectures, the strategic placement of interlayer materials is crucial for optimizing charge

extraction and transport, thereby improving overall device performance and longevity.[1] Liq, an

organic semiconductor, has been effectively utilized as an interlayer to reduce the energy

barrier between the ETL and the metal electrode, facilitate efficient electron extraction, and

suppress ion migration, a key factor in device degradation.[1][2]

Key Benefits of Liq Interlayer
Enhanced Electron Extraction: Liq helps to reduce the potential energy barrier at the

ETL/electrode interface, promoting more efficient electron transport.[2]

Improved Device Stability: The Liq interlayer can suppress the migration of iodide ions from

the perovskite layer to the metal electrode, leading to a significant enhancement in the
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operational stability of the solar cell.[2]

Increased Power Conversion Efficiency: By optimizing charge transfer and reducing

recombination losses, the Liq interlayer contributes to higher PCE.[2]

Data Presentation
The performance of inverted perovskite solar cells is significantly influenced by the thickness of

the Liq interlayer. The following table summarizes the photovoltaic parameters of devices with

varying Liq thicknesses, demonstrating the optimization of device performance.

Liq
Thickness
(nm)

Jsc
(mA/cm²)

Voc (V) FF (%) PCE (%) T80 (h)

0 14.0 0.88 69.0 8.48 100

5 14.5 0.88 71.3 9.07 200

>7
\multicolumn{

4}{c

}{Device

performance

starts to

decrease}

-

Data extracted from a study on inverted PSCs with the structure

ITO/PEDOT:PSS/CH3NH3PbI3/PC70BM/Liq/Ag.[2]

Experimental Protocols
This section provides a detailed methodology for the fabrication and characterization of

inverted perovskite solar cells incorporating a Liq interlayer.

Materials and Reagents
Indium tin oxide (ITO) coated glass substrates

Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS)

Methylammonium lead iodide (CH3NH3PbI3) precursor solution
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[3][3]-Phenyl C71 butyric acid methyl ester (PC70BM)

8-hydroxyquinolinolato-lithium (Liq)

Silver (Ag)

Appropriate solvents for each material

Device Fabrication Protocol
Substrate Cleaning:

Sequentially clean the ITO-coated glass substrates in an ultrasonic bath with detergent,

deionized water, acetone, and isopropanol for 15 minutes each.

Dry the substrates with a nitrogen stream.

Treat the substrates with UV-ozone for 20 minutes prior to use.

Hole Transport Layer (HTL) Deposition:

Spin-coat a filtered PEDOT:PSS solution onto the cleaned ITO substrates at 4000 rpm for

40 seconds.

Anneal the substrates at 150°C for 15 minutes in a convection oven.

Perovskite Layer Deposition:

Transfer the substrates into a nitrogen-filled glovebox.

Spin-coat the CH3NH3PbI3 precursor solution at 4000 rpm for 30 seconds.

During the spin-coating process, dispense an anti-solvent (e.g., chlorobenzene) onto the

substrate approximately 10 seconds before the end of the program.

Anneal the perovskite film at 100°C for 10 minutes.

Electron Transport Layer (ETL) Deposition:
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Dissolve PC70BM in a suitable solvent (e.g., chlorobenzene).

Spin-coat the PC70BM solution onto the perovskite layer at 2000 rpm for 30 seconds.

Anneal the film at 80°C for 10 minutes.

Liq Interlayer Deposition:

Thermally evaporate the Liq layer on top of the PC70BM layer in a high-vacuum chamber

(pressure < 10⁻⁶ Torr).

Control the thickness of the Liq layer using a quartz crystal microbalance. For optimal

performance, a thickness of 5 nm is recommended.[2]

Metal Electrode Deposition:

Without breaking the vacuum, thermally evaporate a 100 nm thick silver (Ag) electrode on

top of the Liq layer through a shadow mask to define the active area of the device.

Device Characterization
Current Density-Voltage (J-V) Measurements:

Use a solar simulator with a light intensity of 100 mW/cm² (AM 1.5G) to measure the J-V

characteristics of the fabricated solar cells.

Extract the key photovoltaic parameters: short-circuit current density (Jsc), open-circuit

voltage (Voc), fill factor (FF), and power conversion efficiency (PCE).

Stability Testing:

Monitor the device performance over time under continuous illumination in a controlled

environment (e.g., nitrogen atmosphere) to determine the operational stability (e.g., T80,

the time it takes for the PCE to drop to 80% of its initial value).[2]

Visualizations
Experimental Workflow
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Caption: Experimental workflow for fabricating an inverted perovskite solar cell with a Liq

interlayer.

Device Architecture and Energy Level Diagram
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Caption: Device architecture and simplified energy level diagram of the inverted perovskite

solar cell.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b049599?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/356995708_Liq_interlayer_as_electron_extraction_layer_for_highly_efficient_and_stable_perovskite_solar_cells
http://ndac.re.kr/data/file/sci/3754036032_h1jHXxdl_b5bab206d3e873a4ce159465c932ff6549128575.pdf
https://pubmed.ncbi.nlm.nih.gov/29665101/
https://pubmed.ncbi.nlm.nih.gov/29665101/
https://www.benchchem.com/product/b049599#liq-as-an-interlayer-for-perovskite-solar-cells
https://www.benchchem.com/product/b049599#liq-as-an-interlayer-for-perovskite-solar-cells
https://www.benchchem.com/product/b049599#liq-as-an-interlayer-for-perovskite-solar-cells
https://www.benchchem.com/product/b049599#liq-as-an-interlayer-for-perovskite-solar-cells
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049599?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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